Cas no 1779896-82-0 (3-amino-1-(4-bromo-2-methylphenyl)propan-1-one)

• Product Name: 3-amino-1-(4-bromo-2-methylphenyl)propan-1-one
• CAS No: 1779896-82-0
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6224157
• PubChem ID: 84801498
• Update Time: 2025-05-25

3-amino-1-(4-bromo-2-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-bromo-2-methylphenyl)propan-1-one
• 1779896-82-0
• EN300-1916705

• Inchi： 1S/C10H12BrNO/c1-7-6-8(11)2-3-9(7)10(13)4-5-12/h2-3,6H,4-5,12H2,1H3
• InChI Key： RDPBGYPXEPUJJS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CCN)=O)=C(C)C=1

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-(4-bromo-2-methylphenyl)propan-1-one

3-amino-1-(4-bromo-2-methylphenyl)propan-1-one (CAS No. 1779896-82-0): A Key Compound in Medicinal Chemistry and Drug Discovery

3-amino-1-(4-bromo-2-methylphenyl)propan-1-one, identified by its CAS No. 1779896-82-0, represents a structurally diverse compound with significant potential in pharmaceutical research. This molecule combines a primary amino group with a bromo-substituted phenyl ring, creating a unique scaffold that may serve as a versatile platform for drug design. Recent studies have highlighted its role in modulating biological pathways, particularly in the context of inflammation and neurodegenerative diseases. The integration of electrophilic bromine atoms and electron-donating methyl groups on the aromatic ring introduces functional versatility, enabling interactions with a wide range of biological targets.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 3-amino-1-(4-bromo-2-methylphenyl)propan-1-one exhibits promising anti-inflammatory activity by inhibiting NF-κB signaling pathways. This mechanism is critical in managing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate cytokine production, including TNF-α and IL-6, underscores its therapeutic relevance. Additionally, its structural similarity to known pharmacological agents has prompted further investigation into its potential as a lead compound for drug development.

Recent advancements in computational chemistry have provided insights into the molecular interactions of 3-amino-1-(4-bromo-2-methylphenyl)propan-1-one. A 2024 study using molecular docking simulations revealed its affinity for protein targets such as COX-2 and 5-LOX, which are key enzymes in the inflammatory response. These findings align with experimental data showing reduced edema in vivo models, suggesting its potential as an anti-inflammatory agent. The compound's ability to act as a dual inhibitor of multiple inflammatory pathways positions it as a candidate for multi-target drug design strategies.

The chemical structure of 3-amino-1-(4-bromo-2-methylphenyl)propan-1-one also makes it a valuable intermediate in synthetic chemistry. Its propan-1-one moiety provides a reactive carbonyl group that can undergo various functionalization reactions, such as nucleophilic addition or acyl substitution. This property has been exploited in the synthesis of more complex molecules, including derivatives with enhanced solubility and bioavailability. For example, a 2023 study in Organic & Biomolecular Chemistry described the preparation of several analogs by modifying the amino group, resulting in compounds with improved pharmacokinetic profiles.

Emerging research in neurodegenerative diseases has further expanded the scope of 3-amino-1-(4-bromo-2-methylphenyl)propan-1-one's applications. A 2024 preclinical study published in Neurochemistry International reported that this compound may protect neuronal cells from oxidative stress by scavenging reactive oxygen species (ROS). This property is particularly relevant in conditions such as Alzheimer's disease, where oxidative damage plays a critical role. The compound's ability to modulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase suggests its potential as a neuroprotective agent.

From a synthetic perspective, the preparation of 3-amino-1-(4-bromo-2-methylphenyl)propan-1-one involves a series of well-established reactions. The bromo-substituted phenyl ring is typically introduced through electrophilic substitution, while the amino group is often incorporated via nucleophilic attack on the carbonyl carbon. Recent improvements in asymmetric synthesis have enabled the production of enantiomerically pure forms, which are crucial for pharmaceutical applications due to the stereoselective nature of biological systems.

Environmental and safety considerations are also important in the characterization of 3-amino-1-(4-bromo-2-methylphenyl)propan-1-one. While it is not classified as a hazardous substance under current regulations, its chemical properties necessitate proper handling during synthesis and storage. Research into its biodegradation pathways is ongoing, with a focus on minimizing environmental impact. These efforts align with global initiatives to ensure sustainable chemical practices in drug development.

Future research on 3-amino-1-(4-bromo-2-methylphenyl)propan-1-one is likely to explore its potential in combination therapies. For instance, its anti-inflammatory properties could be synergistically enhanced with other agents targeting specific inflammatory mediators. Additionally, the compound's neuroprotective effects may be leveraged in the treatment of neurodegenerative disorders, potentially offering new therapeutic options for patients with limited treatment alternatives.

Advancements in analytical techniques, such as mass spectrometry and NMR spectroscopy, have greatly enhanced the study of 3-amino-1-(4-bromo-2-methylphenyl)propan-1-one. These tools allow for precise characterization of its molecular structure and interactions with biological systems. The integration of machine learning algorithms in drug discovery is also beginning to influence the evaluation of compounds like this, enabling the prediction of biological activity and toxicity profiles with greater accuracy.

As the field of pharmaceutical research continues to evolve, 3-amino-1-(4-bromo-2-methylphenyl)propan-1-one stands as a compelling example of how structural diversity can translate into therapeutic potential. Its multifaceted applications in inflammation, neurodegeneration, and synthetic chemistry underscore its significance in modern drug discovery. Ongoing studies are expected to further clarify its mechanisms of action and expand its potential applications, contributing to the development of novel therapeutic strategies.